Cas no 20736-09-8 (Saikosaponin A)

Saikosaponin a, the main active ingredient in Bupleurum chinense, can upregulate LXR α It has potent anti-inflammatory activity

Saikosaponin A structure

Product Name:Saikosaponin A

CAS No:20736-09-8

Molecular Formula:C₄₂H₆₈O₁₃

Molecular Weight:780.99

MDL:MFCD26960930

CID:51632

PubChem ID:167928

Saikosaponin A Properties

Names and Identifiers

- Saikosaponin A
- (3beta,4alpha,16beta)-13,28-Epoxy-16,23-dihydroxyolean-11-en-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
- Saikosaponian A
- SAILKOSAPONINS A
- Saikosaponin a std.
- SAILKOSAPONIN A
- SAIKOSAPONIN A(RG)
- SAIKOSAPONIN A(P)
- Saikosaponin A
- Saikosaponin A froM BupleuruM falcatnuM
- (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[[(1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID00942951
- AKOS015896720
- beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-beta-D-glucopyranosyl-
- 1ST40073
- beta-D-Galactopyranoside, (3beta,4alpha,16beta)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-
- s5466
- C08975
- .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.,4.ALPHA.,16.BETA.)-13,28-EPOXY-16,23-DIHYDROXYOLEAN-11-EN-3-YL 6-DEOXY-3-O-.BETA.-D-GLUCOPYRANOSYL-
- (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-3,5-dihydroxy-2-[hydroxy-(hydroxymethyl)-hexamethyl-[?]yl]oxy-6-methyl-tetrahydropyran-4-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- CCG-270464
- Q7499688
- UNII-09O6CAG7JV
- 09O6CAG7JV
- MS-31419
- 16,23-Dihydroxy-13,28-epoxyolean-11-en-3-yl 6-deoxy-3-O-hexopyranosylhexopyranoside
- HY-N0246
- CHEMBL3542194
- 20736-09-8
- CHEBI:8996
- Q-100257
- SCHEMBL179964
- CS-0008277
- HMS3886G06
- 20874-52-6
- LS-15441
- B0005-464987
- SCHEMBL22747738
- B0005-464308
- 2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Saikosaponin D from Bupleurum falcatnum
- (3aR,5S,5aS,8aS,9aR)-5,8a-dimethyl-1-methylene-3a,4,5,5a,6,7,9,9a-octahydroazuleno[6,7-b]furan-2,8-dione
- KYWSCMDFVARMPN-MSSMMRRTSA-N
- A3408
- (3aR,5S,5aS,8aS,9aR)-5,8a-dimethyl-1-methylene-3a,4,5,5a,6,7,9,9a-octahydroazuleno(6,7-b)furan-2,8-dione
- (2S,3R,4S,5S,6R)-2-((2R,3R,4S,5S,6R)-3,5-dihydroxy-2-(((1S,2S,4S,5R,8R,9R,10S,13S,14R,17S,18R)-2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo(15.5.2.01,18.04,17.05,14.08,13)tetracos-15-en-10-yl)oxy)-6-methyloxan-4-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- MDL： MFCD26960930
- InChIKey： KYWSCMDFVARMPN-MSSMMRRTSA-N
- Inchi： InChI=1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3/t21-,22-,23-,24-,25-,26+,27+,28+,29-,30+,31-,32-,33+,34+,35+,37+,38+,39-,40+,41-,42+/m1/s1
- SMILES： C[C@@]12[C@@]3([C@]4([C@](CCC(C)(C4)C)([C@H](C2)O)CO3)[H])C=C[C@]5([C@@]1(C)CC[C@@]6([C@]5(C)CC[C@@H]([C@]6(CO)C)O[C@]7([C@H](O)[C@@H](O[C@@]8(O[C@H](CO)[C@H]([C@@H]([C@H]8O)O)O)[H])[C@H]([C@H](O7)C)O)[H])[H])[H]

Computed Properties

Exact Mass: 780.465992g/mol
Surface Charge: 0
XLogP3: 2.5
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 6
Monoisotopic Mass: 780.465992g/mol
Monoisotopic Mass: 780.465992g/mol
Topological Polar Surface Area: 208Å²
Heavy Atom Count: 55
Complexity: 1490
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 781.0

Experimental Properties

LogP: 1.77690
PSA: 207.99000
Refractive Index: 1.616
Boiling Point: 893.7°C at 760 mmHg
Melting Point: 225 - 235 C
Flash Point: 494.3 °C
Color/Form: Powder
Density: 1.3600

Saikosaponin A Security Information

WGK Germany：3
Safety Instruction： S26
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：2-8°C
Signal Word：Warning

Saikosaponin A Customs Data

HS CODE：29389090

Saikosaponin A Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB17760-1mg	β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 6-deoxy-3-O-β-D-glucopyranosyl-	20736-09-8	≥98%	1mg	$34.00	2024-04-20
abcr	AB464186-100 mg	Saikosaponin a; .	20736-09-8		100MG	€721.50	2023-07-18
ChemScence	CS-0008277-5mg	Saikosaponin A	20736-09-8	99.43%	5mg	$94.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1238-100mg	Saikosaponin A	20736-09-8	98%	100mg	$96	2023-09-20
DC Chemicals	DCC-024-100 mg	Saikosaponin A	20736-09-8	>98%, Standard References Grade	100mg	$450.0	2022-02-28
eNovation Chemicals LLC	D512180-20mg	Saikosaponin A	20736-09-8	97%	20mg	$200	2022-10-13
FUJIFILM	192-16281-25mg	Saikosaponin a	20736-09-8		25mg	JPY 30000	2023-09-15
LKT Labs	S0132-1 mg	Saikosaponin A	20736-09-8	≥98%	1mg	$352.70	2023-07-10
MedChemExpress	HY-N0246-10mM*1mLinDMSO	Saikosaponin A	20736-09-8	99.43%	10mM*1mLinDMSO	￥1289	2022-05-18
PhytoLab	89526-50mg	Saikosaponin A	20736-09-8	≥ 90.0 %	50mg	€850.4999999999999